6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95%
Overview
Description
6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% (6-FMB) is a synthetic, fluorescent, non-ionic compound with a wide range of applications in scientific research. 6-FMB has been used for a variety of purposes, including in the synthesis of drugs, as a fluorescent marker for imaging and visualization, and as a reagent for the isolation and characterization of biological molecules. 6-FMB has unique properties that make it an attractive choice for many applications, including its high fluorescence efficiency and low toxicity.
Scientific Research Applications
6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It has been used as a fluorescent marker for imaging and visualization, and as a reagent for the isolation and characterization of biological molecules. 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has also been used in the synthesis of drugs, as it can be used to selectively label specific molecules. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been used in the detection and quantification of proteins, as well as in the detection and quantification of DNA and RNA.
Mechanism of Action
The mechanism of action of 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% is not fully understood. However, it is known that 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% binds to nucleic acids and proteins, which allows it to be used as a fluorescent marker for imaging and visualization. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been shown to interact with a variety of enzymes, including cytochrome P450, which may be responsible for its ability to be used as a reagent for the isolation and characterization of biological molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% are not fully understood. However, studies have shown that 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% is not toxic at concentrations up to 100 µM, and is not mutagenic or teratogenic. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has been shown to have no effect on cell proliferation or cell viability at concentrations up to 100 µM.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% in lab experiments include its high fluorescence efficiency, low toxicity, and its ability to selectively label specific molecules. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% is relatively inexpensive and easy to synthesize. However, there are some limitations to using 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% in lab experiments. 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has a relatively low solubility in water, which can limit its use in aqueous solutions. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% has a relatively short shelf life, and must be stored in a cool, dark place to maintain its efficacy.
Future Directions
There are many potential future directions for 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95%. For example, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% could be used to develop new fluorescent probes for imaging and visualization. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% could be used to develop new reagents for the isolation and characterization of biological molecules. Additionally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% could be used to develop new drugs, as it has been shown to selectively label specific molecules. Finally, 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% could be used to develop new methods for the detection and quantification of proteins, DNA, and RNA.
Synthesis Methods
6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% can be synthesized by a variety of methods, including the Wittig reaction, the Grignard reaction, and the Suzuki coupling reaction. The Wittig reaction is the most commonly used method, and involves the reaction of a phosphonium salt with a carbonyl compound to form an alkene. The Grignard reaction is a nucleophilic addition reaction that involves the reaction of a Grignard reagent with a carbonyl compound. The Suzuki coupling reaction is a type of cross-coupling reaction that involves the reaction of a boronic acid with a halide or pseudohalide. All three methods produce 6-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, 95% in high yield and purity.
properties
IUPAC Name |
2-fluoro-6-(4-methoxy-3-methylphenyl)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-9-8-10(6-7-13(9)19-2)11-4-3-5-12(16)14(11)15(17)18/h3-8H,1-2H3,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMUUOFUOAJSJIZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)C2=C(C(=CC=C2)F)C(=O)O)OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689996 |
Source
|
| Record name | 3-Fluoro-4'-methoxy-3'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261966-02-2 |
Source
|
| Record name | 3-Fluoro-4'-methoxy-3'-methyl[1,1'-biphenyl]-2-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689996 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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